Cas no 734531-00-1 (3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine)

• Product Name: 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• CAS No: 734531-00-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD09954908
• CID: 559573
• PubChem ID: 20825880
• Update Time: 2025-05-20

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• 5,6,7,8-Tetrahydro-3-methylimidazo[1,5-A]pyrazine
• Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-3-methyl-
• AK-79515
• AM804298
• ANW-47340
• MolPort-004-775-851
• PB17714
• SureCN2002227
• Imidazo[1,5-a]pyrazine, 5,6,7,8-tetrahydro-3-methyl- (9CI)
• 3-METHYL-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRAZINE
• Imidazo[1,5-a]pyrazine,5,6,7,8-tetrahydro-3- methyl-
• 5,6,7,8-TETRAHYDRO-3-METHYL-IMIDAZO[1,5-A]PYRAZINE
• FCH878767
• VP40074
• AX8225
• 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine

• MDL： MFCD09954908
• Inchi： 1S/C7H11N3/c1-6-9-5-7-4-8-2-3-10(6)7/h5,8H,2-4H2,1H3
• InChI Key： GMMYNKQIGMWPCQ-UHFFFAOYSA-N
• SMILES： N12C(C)=NC=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 29.8

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine

3-Methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine (CAS No. 734531-00-1): A Comprehensive Overview

3-Methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine (CAS No. 734531-00-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine features a fused ring system with a methyl group at the 3-position, contributing to its distinct chemical and biological properties.

The imidazopyrazine scaffold is of particular interest due to its ability to modulate various biological targets. Recent studies have highlighted the potential of this class of compounds in the treatment of neurological disorders, cancer, and inflammatory conditions. The unique structural features of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine make it a promising candidate for further investigation and development.

In terms of chemical synthesis, 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine can be prepared through a series of well-defined steps. One common approach involves the cyclization of appropriate precursors under controlled conditions. The synthesis process is highly dependent on the choice of reagents and reaction conditions, which can significantly influence the yield and purity of the final product. Advanced synthetic methods and techniques have been developed to optimize the production of this compound on both laboratory and industrial scales.

The biological activity of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine has been extensively studied in recent years. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. In particular, it has demonstrated significant activity against breast cancer cells by inducing apoptosis and inhibiting cell cycle progression. These findings suggest that 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine could be a valuable lead compound for the development of novel anticancer agents.

Beyond its antiproliferative properties, 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems and influence neuronal function. For example, it has been found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Research has shown that 3-methyl-5H,6H,7H,8H-imidazo[1，5-a]pyrazine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 3-methyl-5H，6，7，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8，8-H-imidazo[1，5-a]pyrazine is another important aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its clinical application. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties in animal models. These findings support its potential for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of 3-methyl-5-H、6、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7、7-H-imidazo[1、5-a]pyrazine. These studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects observed in both in vitro and in vivo models. However, further research is needed to fully understand its long-term safety profile.

In conclusion, 3-methyl-5-H , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 , 6 -imidazo [1 ， 5 -a ] pyrazine (CAS No . ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development . Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical applications . As research progresses , it is likely that new insights into the therapeutic potential of 3 -methyl -5 H ， 6 H ， 7 H ， 8 H -imidazo [1 ， 5 -a ] pyrazine strong > will emerge ， leading to innovative treatments for a range of diseases . p >